Cas no 1112181-60-8 (N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide)

• Product Name: N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide
• CAS No: 1112181-60-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.7026
• CID: 4742061
• PubChem ID: 57861504
• Update Time: 2025-06-14

N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-2-chloro-6-methylisonicotinamide
• N-tert-butyl-2-chloro-6-methylisonicotinamide
• N-tert-butyl-2-chloro-6-methylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,2-chloro-N-(1,1-dimethylethyl)-6-methyl-
• starbld0000689
• DB-125807
• CS-0081807
• D71956
• SCHEMBL8072495
• A1-15940
• AKOS037651139
• CS-15977
• 1112181-60-8
• N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide

• Inchi： 1S/C11H15ClN2O/c1-7-5-8(6-9(12)13-7)10(15)14-11(2,3)4/h5-6H,1-4H3,(H,14,15)
• InChI Key： DVWMGIBOWRQZON-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C(C([H])([H])[H])N=1)C(N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 226.087291g/mol
• Monoisotopic Mass: 226.087291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• Molecular Weight: 226.7g/mol
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide

Comprehensive Overview of N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide (CAS No. 1112181-60-8)

N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide (CAS No. 1112181-60-8) is a specialized organic compound widely recognized for its applications in pharmaceutical intermediates and agrochemical research. This compound, often abbreviated as N-Tert-Butyl-2-chloro-6-methylisonicotinamide, belongs to the class of substituted nicotinamide derivatives, which are pivotal in modern drug discovery and material science. Its unique structural features, including the tert-butyl group and chloro-methyl substitution, make it a versatile building block for synthesizing complex molecules.

In recent years, the demand for N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide has surged due to its role in developing novel small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's CAS No. 1112181-60-8 is frequently searched in academic databases and patent filings, reflecting its significance in cutting-edge research.

The synthesis of N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide involves multi-step organic reactions, including amide coupling and halogenation, which are critical for achieving high purity and yield. Its molecular stability and solubility properties have been extensively studied, making it a reliable candidate for scalable production. Additionally, the compound's structural analogs are often explored in computational chemistry and QSAR modeling, addressing the rising interest in AI-driven drug design.

From an industrial perspective, CAS No. 1112181-60-8 is valued for its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient processes. This aligns with the global push for sustainable chemical manufacturing, a topic frequently discussed in environmental and regulatory forums. Companies specializing in custom synthesis often highlight this compound's adaptability to GMP standards, catering to the pharmaceutical sector's stringent requirements.

Another area of interest is the compound's potential in agrochemical innovation. With the increasing need for eco-friendly pesticides, researchers are investigating derivatives of N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide for their pest-resistant properties. This application resonates with current debates on food security and sustainable agriculture, making it a recurring keyword in scientific and policy discussions.

In summary, N-(Tert-Butyl)-2-chloro-6-methylisonicotinamide (CAS No. 1112181-60-8) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and adaptability to modern research trends ensure its continued prominence in both academic and industrial settings. As advancements in drug discovery and green chemistry progress, this compound is poised to remain a critical tool for scientists worldwide.